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Compound of Interest

Compound Name: Calcium sulfide (CaS)

Cat. No.: B7801512 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reduction of phosphogypsum (PG) to

calcium sulfide (CaS) utilizing various reducing agents. The methodologies outlined are based

on established scientific literature and are intended for laboratory-scale synthesis. Calcium

sulfide is a versatile intermediate with applications in the chemical industry, including the

production of thiourea, hydrogen sulfide, and sulfur or sulfuric acid.

Introduction
Phosphogypsum, a byproduct of the phosphate fertilizer industry, is primarily composed of

calcium sulfate dihydrate (CaSO₄·2H₂O). Its disposal presents significant environmental

challenges. The reduction of phosphogypsum to calcium sulfide offers a promising avenue for

valorization, transforming a waste product into a valuable chemical feedstock. This document

details several methods for this conversion, employing different reducing agents and reaction

conditions.

The primary chemical transformation involves the reduction of the sulfate (S(VI)) in calcium

sulfate to sulfide (S(-II)) in calcium sulfide. This can be achieved through high-temperature

reactions with carbonaceous materials, gaseous reducing agents, or through

hydrometallurgical routes.
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High-temperature reduction is a common approach for converting phosphogypsum to calcium

sulfide. These methods typically involve heating phosphogypsum in the presence of a reducing

agent in a controlled atmosphere.

Reduction with Carbonaceous Materials
Carbonaceous materials such as coal, coke, and biomass are effective reducing agents for this

process. The general reaction mechanism involves the reduction of calcium sulfate by carbon.

Experimental Protocol: Reduction using Coal

Preparation of Reactants:

Dry the phosphogypsum at 220°C for 1 hour to remove moisture and convert it to

anhydrite (CaSO₄).

Grind the dried phosphogypsum and a high-volatile coal to a fine powder.

Mix the phosphogypsum and coal in a predetermined ratio (e.g., stoichiometric or with

excess carbon).

Reaction Setup:

Place the mixture in a suitable reactor, such as a quartz tube furnace.

Purge the reactor with an inert gas (e.g., nitrogen) to remove oxygen.

Reduction Reaction:

Heat the reactor to the desired temperature, typically in the range of 800°C to 1000°C.[1]

Maintain the temperature for a specific reaction time, for example, 30 minutes.

The primary reaction is: CaSO₄ + 2C → CaS + 2CO₂.

Product Recovery and Analysis:

Cool the reactor to room temperature under an inert atmosphere.
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The solid product, primarily calcium sulfide, can be collected.

Characterize the product using X-ray diffraction (XRD) to confirm the presence of CaS and

identify any unreacted CaSO₄ or other byproducts.

Experimental Protocol: Reduction using Sucrose or Citric Acid

Environmentally friendly reducing agents like sucrose and citric acid can also be employed.[2]

[3]

Preparation of Reactants:

Dry the phosphogypsum to a constant weight at 100°C.[4]

Homogenize the phosphogypsum with the reducing agent (e.g., a 37% mole fraction of

citric acid).[5][6]

Reaction Setup:

Place the mixture in alundum crucibles and transfer to a muffle furnace.[6]

Reduction Reaction:

Heat the furnace according to a specific temperature-time regimen, for instance, heating to

140°C for 30 minutes, holding for 30 minutes, then increasing the temperature to 1073 K

(800°C) and holding for 60 minutes.[3][6]

Product Recovery and Analysis:

Allow the furnace to cool slowly to room temperature.[6]

Analyze the resulting composite material using XRD, X-ray Photoelectron Spectroscopy

(XPS), and elemental analysis to determine the formation and purity of CaS.[2][4]
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Reducing
Agent

Temperatur
e (°C)

Reaction
Time

Conversion
Efficiency
(%)

Catalyst Reference

Coal (high

volatile)
800 - 850 - 95 - 100 None [1]

Carbon

Monoxide
850 - 1000 - - None [1]

Carbon

Monoxide
750 - -

Ferric Oxide

or Magnetite
[1]

Carbon

Powder & CO
1180 15 min

97.73

(decompositi

on)

- [7]

Sulfur

(gaseous)
700 1.5 hours 97.91 None [8]

Citric Acid 800 (1073 K) 60 min - None [3][5]

Rice Husk +

Sludge
900 30 min

98.38 (yield

of CaS)
- [9]

Note: Conversion efficiency can be defined differently across studies (e.g., decomposition of

CaSO₄ vs. yield of CaS).

Reaction Pathway for Carbothermal Reduction
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Caption: Carbothermal reduction of phosphogypsum to calcium sulfide.
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Hydrometallurgical Method
This approach involves the reduction of phosphogypsum in an acidic aqueous medium.

Reduction using Metallic Iron in Hydrochloric Acid
In this method, sulfate ions from the acid digestion of phosphogypsum are reduced to sulfide

by hydrogen gas, which is generated in situ by the reaction of metallic iron with hydrochloric

acid.[10][11]

Experimental Protocol

Preparation of Reactants:

Use powdered metallic iron (Fe) and phosphogypsum (PG).

Prepare a concentrated hydrochloric acid (HCl) solution (e.g., 12.06 M).[10]

Reaction Setup:

Combine the phosphogypsum and metallic iron in a reaction vessel. A 1:1 mass ratio can

be used as a starting point.[10]

Place the vessel in a temperature-controlled environment.

Reduction Reaction:

Add the hydrochloric acid to the solid mixture. For example, 20 mL of 12.06 M HCl to a

mixture of PG and Fe.[10]

The reaction of iron with HCl produces hydrogen gas, which then reduces the sulfate ions.

The reaction time can be varied, with maximum decomposition observed after 30 minutes

in some studies.[10]

The reaction temperature also influences the process.[10]

Product Recovery and Analysis:
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After the reaction, a solid residue will remain.

Separate the solid residue from the liquid phase.

The solid residue can be analyzed by XRD to identify the presence of CaS, as well as

other phases like anhydrite, bassanite, and ferrous chloride.[10][11] Other analytical

techniques such as Fourier-Transform Infrared (FTIR) spectroscopy and Scanning

Electron Microscopy (SEM) can also be used for characterization.[7][10]

Data Presentation: Hydrometallurgical Reduction
Reducing
Agent

Acid
Medium

Temperatur
e

Reaction
Time

Key
Findings

Reference

Metallic Iron

(Fe)

Hydrochloric

Acid (HCl)
Varied

30 min (max.

decompositio

n)

Formation of

CaS,

anhydrite,

bassanite,

and ferrous

chloride in

the solid

residue.

[10][11]
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Caption: Experimental workflow for the hydrometallurgical reduction of phosphogypsum.

Characterization of Calcium Sulfide
Proper characterization of the final product is crucial to determine the success of the reduction

reaction.
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X-ray Diffraction (XRD): This is the primary technique to confirm the crystalline phase of the

product. The characteristic peaks for calcium sulfide (oldhamite) should be identified.[2][10]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to monitor the

disappearance of sulfate vibrational bands and the appearance of new bands corresponding

to the sulfide product.

Scanning Electron Microscopy (SEM): SEM provides information on the morphology and

microstructure of the resulting calcium sulfide particles.[10]

X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique that can

confirm the elemental composition and oxidation states of the elements present, verifying the

reduction of sulfur.[2]

Iodometric Titration: This chemical method can be used for the quantitative determination of

the calcium sulfide content in the product.[4][12]

Safety Precautions
High-temperature reactions should be carried out in a well-ventilated area or a fume hood.

The use of concentrated acids requires appropriate personal protective equipment (PPE),

including gloves, goggles, and a lab coat.

The potential for the evolution of toxic gases, such as sulfur dioxide (SO₂) or hydrogen

sulfide (H₂S), should be considered, and appropriate safety measures should be in place.

Always handle hot materials with appropriate tools and allow them to cool completely before

handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11597507/
https://orbi.uliege.be/bitstream/2268/292613/1/10426507.2022%20(1).pdf
https://orbi.uliege.be/bitstream/2268/292613/1/10426507.2022%20(1).pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11597507/
https://www.mdpi.com/1420-3049/29/22/5486
https://stacks.cdc.gov/view/cdc/10671/cdc_10671_DS1.pdf
https://www.benchchem.com/product/b7801512?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. stacks.cdc.gov [stacks.cdc.gov]

2. Study of the Process of Calcium Sulfide-Based Luminophore Formation from
Phosphogypsum - PMC [pmc.ncbi.nlm.nih.gov]

3. Studying the Process of Phosphogypsum Recycling into a Calcium Sulphide-Based
Luminophor - PMC [pmc.ncbi.nlm.nih.gov]

4. mdpi.com [mdpi.com]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. CN101708825B - Method for preparing calcium sulfide by reducing and decomposting
gypsum through sulfur - Google Patents [patents.google.com]

9. researchgate.net [researchgate.net]

10. orbi.uliege.be [orbi.uliege.be]

11. tandfonline.com [tandfonline.com]

12. stacks.cdc.gov [stacks.cdc.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Reduction of
Phosphogypsum to Calcium Sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7801512#reduction-of-phosphogypsum-to-calcium-
sulfide-using-a-reducing-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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